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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Operation, and Disposal of the KDM4A/KDM4B Inhibitor, NSC636819.

This document provides crucial safety protocols and logistical plans for the laboratory use of
NSC636819. Adherence to these guidelines is essential to ensure personal safety and maintain
a secure research environment. The following procedures offer step-by-step guidance for the
handling of this potent compound.

Compound Properties and Safety Data

A thorough understanding of the physical and chemical properties of NSC636819 is the first
step in safe handling. This data, summarized from supplier safety information, provides a
snapshot of the compound's characteristics.
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Property Value Source
CAS Number 1618672-71-1 [1]12]
Molecular Formula C22H12ClaN20a4 [1][3]
Molecular Weight 510.15 g/mol [11[3]
Appearance Solid [1]
Color Brown [1]
Solubility Soluble in DMSO (10 mg/mL) [1]
Storage Temperature 2-8°C [1]
Purity >97% (HPLC) [1]

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is critical to minimize exposure risk
when handling NSC636819. The following table outlines the recommended PPE for various
laboratory operations.

Operation Recommended PPE

- Chemical-resistant gloves (Nitrile, double-
gloved) - Full-coverage lab coat - Safety
goggles with side shields or a face shield -
Weighing and Handling of Solid Compound Respiratory protection (N95 or higher-rated
respirator) is required when handling the powder
outside of a certified chemical fume hood or

ventilated balance safety enclosure.

] ] - Chemical-resistant gloves (Nitrile) - Full-
Preparation of Solutions
coverage lab coat - Safety goggles

) - Chemical-resistant gloves (Nitrile) - Lab coat -
General Laboratory Use of Solutions
Safety glasses
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Operational Plan: From Receipt to Disposal

A systematic workflow is essential for the safe handling of NSC636819. The following step-by-
step procedure provides a clear operational plan for laboratory personnel.

¢ Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage. Verify that the product name and CAS number on the label match the
order.

o Storage: Store the compound in its original, tightly sealed container in a designated, well-
ventilated area at 2-8°C.[1] Protect from light.

e Preparation for Use:
o Before handling, ensure all necessary PPE is donned correctly.

o Perform all weighing and initial dilutions of the solid compound within a certified chemical
fume hood or a ventilated balance safety enclosure to prevent inhalation of airborne
particles.

¢ Solution Preparation:
o NSC636819 is soluble in DMSO at 10 mg/mL.[1]
o Prepare solutions in a chemical fume hood.

o Following reconstitution, it is recommended to aliquot the solution into single-use vials and
freeze at -20°C. Stock solutions are reported to be stable for up to 3 months under these
conditions.[1]

e Experimental Use:
o Clearly label all solutions containing NSC636819.
o Handle all solutions with care to avoid splashes and aerosol generation.

o Work in a well-ventilated area.
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e Decontamination:

o Wipe down all work surfaces with an appropriate deactivating solution (e.g., a mild bleach
solution followed by a water rinse, or as determined by your institution's safety protocols)
after each use.

o Decontaminate all equipment that has come into contact with NSC636819.

Disposal Plan

Proper disposal of NSC636819 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste: Collect all unused solid NSC636819 and any materials heavily contaminated
with the solid (e.g., weigh boats, contaminated gloves) in a designated, sealed, and clearly
labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing NSC636819 in a designated, sealed, and
clearly labeled hazardous liquid waste container. Do not pour down the drain.

o Contaminated Materials: Dispose of lightly contaminated materials, such as gloves, bench
paper, and pipette tips, in a designated hazardous waste stream according to your
institution's guidelines.

o Disposal Method: All waste containing NSC636819 must be disposed of through a licensed
hazardous waste disposal company. Follow all local, state, and federal regulations for
chemical waste disposal.

Visualizing Safe Handling and PPE Selection

To further clarify the operational workflow and decision-making process for safety, the following
diagrams have been generated.
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Receiving & Storage

Receive NSC636819

Inspect Container for Damage

Store at 2-8°C

Handling & [Preparation

Don Appropriate PPE

Weigh Solid in Ventilated Enclosure

Prepare Solution in Fume Hood

Aliquot and Store at -20°C

Collect Solid & Liquid Waste

Label Hazardous Waste Container

Dispose via Licensed Vendor
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Handling Solid NSC636819?

Gloves, Lab Coat, Goggles, Respirator Gloves, Lab Coat, Goggles Gloves, Lab Coat, Goggles Gloves, Lab Coat, Safety Glasses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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